Cas no 1026575-32-5 (5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one)

• Product Name: 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one
• CAS No: 1026575-32-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5711557
• PubChem ID: 11148130
• Update Time: 2025-06-08

5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(dimethoxymethyl)-2,2-dimethylcyclopentan-1-one
• 1026575-32-5
• EN300-1127070
• Cyclopentanone, 5-(dimethoxymethyl)-2,2-dimethyl-
• 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one

• Inchi： 1S/C10H18O3/c1-10(2)6-5-7(8(10)11)9(12-3)13-4/h7,9H,5-6H2,1-4H3
• InChI Key： MMJUWLAHRWIVBU-UHFFFAOYSA-N
• SMILES： O=C1C(C(OC)OC)CCC1(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 0.988±0.06 g/cm3(Predicted)
• Boiling Point: 226.7±10.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one

Research Brief on 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one (CAS: 1026575-32-5) in Chemical Biology and Pharmaceutical Applications

The compound 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one (CAS: 1026575-32-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one as a versatile intermediate in the synthesis of complex organic molecules. Its cyclopentanone core, functionalized with dimethoxymethyl and dimethyl groups, provides a scaffold for further chemical modifications, making it valuable in medicinal chemistry. Researchers have explored its utility in the development of novel anti-inflammatory and antimicrobial agents, leveraging its ability to interact with key biological targets.

One of the most promising applications of this compound lies in its potential as a precursor for the synthesis of prostaglandin analogs. Prostaglandins play a critical role in inflammation and pain modulation, and synthetic analogs derived from 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one have shown enhanced stability and bioavailability in preclinical studies. These findings suggest its potential for advancing treatments for chronic inflammatory conditions.

In addition to its therapeutic potential, recent investigations have focused on optimizing the synthetic routes for 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one. Advances in catalytic methods, including asymmetric hydrogenation and enzymatic transformations, have improved the efficiency and yield of its production. These developments are critical for scaling up its use in pharmaceutical manufacturing while maintaining cost-effectiveness.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with biological targets. Molecular docking simulations and quantitative structure-activity relationship (QSAR) analyses have identified key structural features that contribute to its bioactivity. These insights are guiding the design of next-generation derivatives with improved pharmacological profiles.

Despite these advancements, challenges remain in the clinical translation of 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one-based therapeutics. Issues such as metabolic stability, toxicity, and formulation optimization require further investigation. Ongoing research aims to address these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, 5-(Dimethoxymethyl)-2,2-dimethylcyclopentan-1-one (CAS: 1026575-32-5) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted applications, from synthetic intermediate to therapeutic agent, underscore its importance in contemporary research. Continued exploration of its properties and derivatives is expected to yield significant contributions to the development of novel pharmaceuticals.